Cas no 1805645-90-2 (Methyl 2-cyano-4-formyl-6-methoxybenzoate)
Methyl 2-cyano-4-formyl-6-methoxybenzoate is a versatile benzoate derivative featuring a cyano group, formyl functionality, and methoxy substitution on the aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive formyl and cyano groups enable further functionalization, making it useful for constructing complex heterocyclic frameworks. The methoxy group enhances solubility and influences electronic properties, aiding in regioselective reactions. With high purity and stability under standard conditions, this compound is suitable for research and industrial applications requiring precise molecular modifications. Its well-defined structure ensures reproducibility in synthetic workflows.
1805645-90-2 structure
Product Name:Methyl 2-cyano-4-formyl-6-methoxybenzoate
CAS No:1805645-90-2
MF:C11H9NO4
MW:219.193463087082
CID:4949743
Update Time:2025-06-09
Methyl 2-cyano-4-formyl-6-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-4-formyl-6-methoxybenzoate
-
- Inchi： 1S/C11H9NO4/c1-15-9-4-7(6-13)3-8(5-12)10(9)11(14)16-2/h3-4,6H,1-2H3
- InChI Key： ZQRQOJIKZKWWPZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=O)C=C(C#N)C=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 319
- XLogP3: 0.9
- Topological Polar Surface Area: 76.4
Methyl 2-cyano-4-formyl-6-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015187-250mg |
Methyl 2-cyano-4-formyl-6-methoxybenzoate |
1805645-90-2 | 97% | 250mg |
504.00 USD | 2021-06-18 | |
| Alichem | A015015187-500mg |
Methyl 2-cyano-4-formyl-6-methoxybenzoate |
1805645-90-2 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015015187-1g |
Methyl 2-cyano-4-formyl-6-methoxybenzoate |
1805645-90-2 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
Methyl 2-cyano-4-formyl-6-methoxybenzoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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